Cas no 82998-20-7 (Ethanol, 2,2,2-trichloro-, formate)

• Product Name: Ethanol, 2,2,2-trichloro-, formate
• CAS No: 82998-20-7
• MF: C₃H₅Cl₃O₃
• MW: 195.428998708725
• CID: 679758
• PubChem ID: 71416659
• Update Time: 2025-04-19

Ethanol, 2,2,2-trichloro-, formate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2,2-trichloro-, formate
• formic acid,2,2,2-trichloroethanol
• Formic acid--2,2,2-trichloroethan-1-ol (1/1)
• DTXSID70836035
• 82998-20-7

• Inchi： 1S/C2H3Cl3O.CH2O2/c3-2(4,5)1-6;2-1-3/h6H,1H2;1H,(H,2,3)
• InChI Key： CMAXFZGBCJQZCB-UHFFFAOYSA-N
• SMILES： ClC(CO)(Cl)Cl.OC=O

Computed Properties

• Exact Mass: 193.930427g/mol
• Monoisotopic Mass: 193.930427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 48.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų